Ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate

• IUPAC Name: ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate
• InChI: InChI=1S/C17H22N2O4/c1-2-23-15(20)9-6-10-18-11-12-19(17(22)16(18)21)13-14-7-4-3-5-8-14/h3-5,7-8H,2,6,9-13H2,1H3
• InChI Key: RJFHCHQTGFQREQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCN1CCN(C(=O)C1=O)CC2=CC=CC=C2
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate, also known as 4-benzyl-2,3-dioxopiperazine-1-yl ethyl butanoate, is a synthetic organic compound belonging to the class of piperazine derivatives. It is a white crystalline solid that is soluble in water and ethanol and has a melting point of 114-116°C. This compound has a wide range of applications in research and laboratory experiments, ranging from synthesis methods, to biochemical and physiological effects, to advantages and limitations for lab experiments, and to potential future directions.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate is a compound of interest in the synthesis of various pharmacologically active molecules. Its derivatives and related compounds have been synthesized and evaluated for their potential in medicinal chemistry and biological activities.

• Fabrication of Related Compounds : Ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate is structurally related to compounds synthesized for their anti-inflammatory and antinociceptive properties. For example, derivatives of 4‐(5‐Chloro‐2(3H)‐benzoxazolon‐3‐yl) butanoic acid have been synthesized and showed promising antinociceptive and anti‐inflammatory activities (Gulcan et al., 2003).

• Gastroprotective Activity : A related compound, ethyl-4-[(3,5-di-tert-butyl-2-hydroxybenzylidene) amino]benzoate, demonstrated significant gastroprotective effects against ethanol-induced gastric mucosal ulcer in rats. This study highlights the compound's antioxidant activity and potential in developing anti-ulcer treatments (Halabi et al., 2014).

• Synthesis of Epidithiodioxopiperazines : Research into the synthesis of epidithiodioxopiperazines (ETPs) from trioxopiperazine precursors, including derivatives similar to ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate, has been reported. These syntheses contribute to the development of compounds with potential cytotoxic activity against cancer cells (Delorbe et al., 2013).

• Anti-juvenile Hormone Agents : The synthesis and biological evaluation of compounds, including Ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate, as novel anti-juvenile hormone agents demonstrate the potential of related chemical structures in pest control and agricultural applications (Ishiguro et al., 2003).

• Novel Anticonvulsants : The design, synthesis, and biological evaluation of N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamides, derivatives that share a structural motif with ethyl 4-(4-benzyl-2,3-dioxopiperazin-1-yl)butanoate, have shown promising anticonvulsant properties, illustrating the compound's relevance in the development of new therapeutic agents (Kamiński et al., 2015).